![molecular formula C13H10F2OS B8075983 3-Fluoro-4-[(2-fluorophenyl)methoxy]benzenethiol](/img/structure/B8075983.png)
3-Fluoro-4-[(2-fluorophenyl)methoxy]benzenethiol
Overview
Description
3-Fluoro-4-[(2-fluorophenyl)methoxy]benzenethiol is a chemical compound listed in the PubChem database It is a unique molecule with specific properties that make it of interest in various scientific fields
Chemical Reactions Analysis
3-Fluoro-4-[(2-fluorophenyl)methoxy]benzenethiol undergoes various types of chemical reactions, including:
Oxidation: The compound can be oxidized under specific conditions to form oxidized derivatives.
Reduction: Reduction reactions can convert the compound into reduced forms.
Substitution: Substitution reactions can replace specific functional groups within the molecule. Common reagents and conditions used in these reactions include oxidizing agents, reducing agents, and specific catalysts. The major products formed from these reactions depend on the specific reagents and conditions used.
Scientific Research Applications
3-Fluoro-4-[(2-fluorophenyl)methoxy]benzenethiol has several scientific research applications, including:
Chemistry: The compound is studied for its reactivity and potential use as a building block in organic synthesis.
Biology: Research explores its interactions with biological molecules and potential therapeutic applications.
Medicine: The compound is investigated for its potential use in drug development and as a therapeutic agent.
Industry: this compound may have applications in industrial processes, including the production of specialized chemicals and materials.
Mechanism of Action
The mechanism of action of 3-Fluoro-4-[(2-fluorophenyl)methoxy]benzenethiol involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to particular receptors or enzymes, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context of its use.
Comparison with Similar Compounds
3-Fluoro-4-[(2-fluorophenyl)methoxy]benzenethiol can be compared with other similar compounds to highlight its uniqueness. Similar compounds may include those with comparable structures or functional groups. The comparison can reveal differences in reactivity, biological activity, and potential applications. Some similar compounds include those listed in the PubChem database with related structures and properties.
Properties
IUPAC Name |
3-fluoro-4-[(2-fluorophenyl)methoxy]benzenethiol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10F2OS/c14-11-4-2-1-3-9(11)8-16-13-6-5-10(17)7-12(13)15/h1-7,17H,8H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WOVRSXHZHULZHQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)COC2=C(C=C(C=C2)S)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C(=C1)COC2=C(C=C(C=C2)S)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10F2OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
252.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-aMino-[1,1'-biphenyl]-3-carbaldehyde](/img/structure/B8075905.png)
![4-[(2-Fluorophenyl)methoxy]benzenethiol](/img/structure/B8075958.png)
![3-[(2-Fluorophenyl)methoxy]benzenethiol](/img/structure/B8075965.png)
![4-[(2-Fluorophenyl)methoxy]-2-methylbenzenethiol](/img/structure/B8075988.png)
